Cas no 30188-22-8 (4H-1,4-Thiazine-4-carboxaldehyde,2,3-dihydro-6-methyl-)

• Product Name: 4H-1,4-Thiazine-4-carboxaldehyde,2,3-dihydro-6-methyl-
• CAS No: 30188-22-8
• MF: C₆H₉NOS
• MW: 143.206760168076
• CID: 297171
• Update Time: 2024-01-28

4H-1,4-Thiazine-4-carboxaldehyde,2,3-dihydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,4-Thiazine-4-carboxaldehyde,2,3-dihydro-6-methyl-
• 4H-1,4-Thiazine-4-carboxaldehyde, 2,3-dihydro-6-methyl- (8CI)
• 4H-1,4-Thiazine-4-carboxaldehyde, 2,3-dihydro-6-methyl-

• Inchi： 1S/C6H9NOS/c1-6-4-7(5-8)2-3-9-6/h4-5H,2-3H2,1H3
• InChI Key： OJRYNRJQXUVXSO-UHFFFAOYSA-N
• SMILES： S1C(C)=CN(C=O)CC1

Computed Properties

• Exact Mass: 143.04
• Monoisotopic Mass: 143.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6A^2

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 277.9±33.0 °C(Predicted)
• pka: 0.22±0.40(Predicted)